Cas no 1261743-83-2 (3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl)

• Product Name: 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl
• CAS No: 1261743-83-2
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4995014
• Update Time: 2025-10-28

3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10ClF3O/c1-19-13-7-6-9(8-12(13)15)10-4-2-3-5-11(10)14(16,17)18/h2-8H,1H3
• InChI Key： UBMKLHZZVULJAA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl (CAS: 1261743-83-2)

The compound 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl (CAS: 1261743-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its chloro, methoxy, and trifluoromethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the compound's relevance in contemporary biomedical research.

One of the key areas of investigation has been the synthetic pathways for 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized Suzuki-Miyaura cross-coupling reaction, which achieved a high yield of the target compound with minimal byproducts. The researchers emphasized the importance of palladium catalysts and carefully controlled reaction conditions to ensure the integrity of the trifluoromethyl group, which is critical for the compound's bioactivity. This advancement in synthesis has paved the way for larger-scale production and further pharmacological testing.

Pharmacological studies have revealed that 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl exhibits notable activity as a modulator of certain kinase pathways. In vitro assays conducted by a team at the University of Cambridge demonstrated that the compound selectively inhibits the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The presence of the trifluoromethyl group was found to enhance binding affinity to the kinase domain, suggesting that this moiety could be leveraged in the design of next-generation kinase inhibitors. These findings were corroborated by molecular docking simulations, which provided insights into the compound's binding mode.

Another significant development is the exploration of 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl as a precursor for the synthesis of more complex bioactive molecules. Researchers at the Scripps Research Institute have successfully derivatized the compound to create a library of analogs with varying substituents on the biphenyl core. Preliminary screening of these analogs identified several candidates with improved pharmacokinetic profiles, including enhanced solubility and metabolic stability. This work underscores the compound's versatility as a building block in medicinal chemistry.

In addition to its therapeutic potential, 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl has also been investigated for its role in chemical biology tools. A recent study in ACS Chemical Biology highlighted its use as a fluorescent probe for detecting protein-protein interactions in live cells. The compound's unique electronic properties, conferred by the trifluoromethyl group, enable it to serve as a sensitive reporter of molecular dynamics. This application opens new avenues for studying cellular processes in real time.

Despite these promising advancements, challenges remain in the clinical translation of 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. However, the compound's structural features and demonstrated bioactivity make it a compelling candidate for further development. Future research directions may include optimizing its selectivity, exploring combination therapies, and investigating its efficacy in animal models of disease.

In conclusion, 3-Chloro-4-methoxy-2'-(trifluoromethyl)biphenyl (CAS: 1261743-83-2) represents a valuable asset in the toolkit of modern chemical biology and pharmaceutical research. Its synthetic accessibility, diverse pharmacological activities, and potential for derivatization position it as a molecule of significant interest. As research continues to unravel its full potential, this compound may soon find applications in drug discovery and beyond.